3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine

• IUPAC Name: 3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine
• InChI: InChI=1S/C12H12N4OS/c1-17-7-11-13-14-12-16(11)15-10(8-18-12)9-5-3-2-4-6-9/h2-6H,7-8H2,1H3
• InChI Key: YXBGXKNOFXSPJD-UHFFFAOYSA-N
• Canonical SMILES: COCC1=NN=C2N1N=C(CS2)C3=CC=CC=C3
• Molecular Formula: C12H12N4OS
• Molecular Weight: 260.32 g/mol

Description

3-(Methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a chemical compound that has gained significant attention in scientific research due to its potential applications in various fields. This compound belongs to the class of triazolo-thiadiazines and has shown promising results in the fields of medicinal chemistry, pharmacology, and biochemistry.

Mechanism of Action

The mechanism of action of 3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is not fully understood. However, it has been suggested that this compound may act as an inhibitor of certain enzymes, leading to the suppression of specific biological pathways.
Biochemical and Physiological Effects
Studies have shown that this compound has various biochemical and physiological effects. It has been shown to have anti-inflammatory and analgesic effects in animal models. Additionally, this compound has been studied for its potential to inhibit the growth of cancer cells.

Advantages and Limitations for Lab Experiments

The use of 3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine in lab experiments has several advantages. It is a relatively stable compound that can be easily synthesized in large quantities. However, there are also limitations to its use in lab experiments. This compound is highly reactive and can be toxic to cells in high concentrations.

Future Directions

There are several future directions for research on 3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine. One area of research is the development of new synthetic methods for this compound that are more efficient and cost-effective. Another area of research is the further investigation of its potential as a drug candidate for the treatment of various diseases. Additionally, the potential use of this compound as an insecticide and herbicide warrants further investigation.

Synthesis Methods

The synthesis of 3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine is a complex process that involves the reaction of various chemicals. The most commonly used method for the synthesis of this compound involves the reaction of 3-mercapto-1,2,4-triazole with 1,3-dibromopropane in the presence of sodium ethoxide. The resulting compound is then reacted with phenyl isocyanate to form this compound.

Scientific Research Applications

The potential applications of 3-(methoxymethyl)-6-phenyl-7H-[1,2,4]triazolo[3,4-b][1,3,4]thiadiazine in scientific research are vast. This compound has shown promising results in the field of medicinal chemistry as a potential drug candidate for the treatment of various diseases. It has also been studied for its potential use as an insecticide and herbicide.